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Compound of Interest

Compound Name: GSK503

Cat. No.: B15586943 Get Quote

Essential Safety and Handling Guide: GSK503
This document provides critical safety protocols and logistical information for the handling and

disposal of GSK503, a potent and specific EZH2 methyltransferase inhibitor. The following

procedures are designed to ensure the safety of laboratory personnel and to maintain

experimental integrity.

Quantitative Data Summary
The following table summarizes key quantitative and physical properties of GSK503.

Property Value Source(s)

Molecular Weight 526.67 g/mol [1]

Form Powder

Appearance White to beige to brown

Purity ≥98% (HPLC)

Solubility (in DMSO) Up to 100 mg/mL (189.87 mM) [1]

Storage Temperature -20°C (Short and Long-term)

IC₅₀ for EZH2 ~4 nM

IC₅₀ for EZH1 633 nM
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Hazard Identification and Personal Protective Equipment
(PPE)
While a specific, comprehensive Safety Data Sheet (SDS) for GSK503 is not publicly available,

data for structurally similar and functionally identical compounds, such as GSK343, indicate the

following hazards. GSK503 should be handled as a potent bioactive compound.

Hazard Class GHS Pictogram Signal Word
Hazard Code &
Statement

Acute Toxicity 4 (Oral)
GHS07 (Exclamation

Mark)
Warning

H302: Harmful if

swallowed

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: Standard laboratory coat.

Respiratory Protection: When handling the powder form outside of a certified chemical fume

hood or ventilated enclosure, a NIOSH-approved respirator is required to prevent inhalation.

Operational Protocols
Detailed Protocol for Stock Solution Preparation
This protocol details the procedure for preparing a 100 mM stock solution of GSK503 in DMSO.

Pre-Handling Checklist:

Confirm all work will be performed inside a certified chemical fume hood.

Don appropriate PPE (lab coat, gloves, safety glasses).

Prepare and label all necessary sterile tubes and pipette tips.
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Use fresh, anhydrous DMSO, as moisture can reduce solubility.[1]

Weighing the Compound:

Tare a clean, sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of GSK503 powder into the tube. For example, to

prepare 1 mL of a 100 mM solution, weigh out 52.67 mg.

Dissolution:

Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the

microcentrifuge tube containing the GSK503 powder.

Securely cap the tube.

Vortex the solution until all the powder has completely dissolved. Gentle warming in a

water bath may be used if necessary.

Storage and Aliquoting:

Once fully dissolved, divide the stock solution into smaller, single-use aliquots to avoid

repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store all aliquots at -20°C for long-term use.

Disposal and Decontamination Plan
Proper disposal is critical to mitigate risks to personnel and the environment.

Waste Segregation: All materials that have come into contact with GSK503 (e.g., pipette tips,

tubes, gloves, weighing paper) must be considered hazardous chemical waste.

Liquid Waste: Collect all unused GSK503 solutions and contaminated solvents in a

dedicated, sealed, and clearly labeled hazardous liquid waste container.
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Solid Waste: Collect all contaminated solid materials in a separate, sealed, and clearly

labeled hazardous solid waste container.

Decontamination: Wipe down all surfaces (fume hood, benchtop, equipment) with 70%

ethanol or another suitable laboratory disinfectant after work is complete.

Final Disposal: Dispose of all hazardous waste containers through your institution's

Environmental Health and Safety (EHS) office, in strict accordance with local, state, and

federal regulations. Do not pour any GSK503 waste down the drain.

Mandatory Visualizations
The following diagrams illustrate the safe handling workflow and the logical relationship of

required safety controls.
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1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Post-Handling & Disposal
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Caption: Procedural workflow for safe handling of GSK503.
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Caption: Hierarchy of safety controls for handling potent compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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